Cas no 16631-46-2 (2-amino-4-oxohexanoic acid hydrochloride)

• Product Name: 2-amino-4-oxohexanoic acid hydrochloride
• CAS No: 16631-46-2
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 2036082
• PubChem ID: 71758120
• Update Time: 2025-05-21

2-amino-4-oxohexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• B,HCl-2-Amino-4-oxohexanoic acid
• RAA63146
• 972-981-1
• AKOS024254492
• EN300-126057
• MFCD23701917
• 16631-46-2
• 2-amino-4-oxohexanoicacidhydrochloride
• 2-amino-4-oxohexanoic acid hydrochloride
• 2-amino-4-oxohexanoic acid;hydrochloride
• Z1820077230
• CS-0231988

• Inchi： 1S/C6H11NO3.ClH/c1-2-4(8)3-5(7)6(9)10;/h5H,2-3,7H2,1H3,(H,9,10);1H
• InChI Key： PEYVZHOJGJSWOC-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC)CC(C(=O)O)N

Computed Properties

• Exact Mass: 181.0505709Da
• Monoisotopic Mass: 181.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-oxohexanoic acid hydrochloride

Comprehensive Overview of 2-Amino-4-oxohexanoic Acid Hydrochloride (CAS No. 16631-46-2): Properties, Applications, and Research Insights

2-Amino-4-oxohexanoic acid hydrochloride (CAS 16631-46-2) is a specialized organic compound with growing significance in biochemical and pharmaceutical research. This hydrochloride salt derivative of 2-amino-4-oxohexanoic acid features a unique molecular structure combining an amino group, a keto functionality, and a carboxylate moiety, making it valuable for peptide synthesis and metabolic studies. Its CAS registry number 16631-46-2 serves as a critical identifier in chemical databases, ensuring precise tracking in supply chains and research documentation.

Recent scientific literature highlights the compound's role as a protease inhibitor precursor and its potential in modulating enzymatic activity. Researchers investigating amino acid analogs frequently utilize this compound due to its structural similarity to natural metabolites. The hydrochloride form enhances solubility in aqueous systems, a property particularly valued in drug discovery platforms where bioavailability optimization is crucial. Analytical techniques like HPLC purification and mass spectrometry characterization are commonly employed to verify the purity of this material, which typically exceeds 98% in commercial preparations.

The synthesis of 2-amino-4-oxohexanoic acid HCl involves multi-step organic transformations, often starting from protected glutamic acid derivatives. Current green chemistry initiatives have spurred interest in developing more sustainable production methods, aligning with the pharmaceutical industry's focus on environmentally friendly synthesis. This aligns with frequent search queries regarding "eco-friendly amino acid derivatives" and "sustainable peptide building blocks" in scientific databases.

In biomedical applications, this compound has shown promise as a metabolic pathway modulator, particularly in studies examining amino acid deprivation therapies for certain cellular processes. Its structural features make it a candidate for developing targeted protein degraders (PROTACs), a hot topic in drug development circles. These applications respond to trending searches about "novel amino acid-based therapeutics" and "precision medicine approaches" in academic and industry forums.

Quality control protocols for CAS 16631-46-2 emphasize rigorous spectroscopic validation, including ¹H/¹³C NMR and FTIR analysis. The compound's stability profile requires storage under controlled humidity conditions, typically at 2-8°C in amber glass containers. These handling procedures address common user concerns about "proper storage of amino acid salts" and "preventing compound degradation" frequently encountered in laboratory settings.

Emerging research explores the compound's potential in bioconjugation chemistry, where its reactive groups enable selective modification of biomolecules. This application gains traction alongside increasing searches for "site-specific protein labeling" techniques. Furthermore, its use in structural biology studies helps researchers understand protein-ligand interactions, particularly in enzymes recognizing modified amino acid substrates.

The global market for 2-amino-4-oxohexanoic acid hydrochloride reflects growing demand from contract research organizations and academic institutions. Suppliers typically offer the compound in research quantities (100mg-10g) with comprehensive certificates of analysis, responding to the need for well-characterized research chemicals in peer-reviewed studies. This addresses frequent queries about "reliable sources for specialty amino acids" in scientific procurement platforms.

From a regulatory perspective, proper handling of amino acid hydrochloride salts requires standard laboratory safety practices, including use of personal protective equipment. While not classified as hazardous under current systems, its status as a fine chemical necessitates proper documentation for international shipments, particularly considering increasing interest in "global chemical compliance" among research purchasers.

Future directions for 16631-46-2 research may explore its incorporation into smart biomaterials and responsive drug delivery systems, areas generating substantial scientific interest. The compound's dual functional groups position it as a potential linker in biodegradable polymer design, aligning with searches for "sustainable biomaterial components." Continued investigation of its structure-activity relationships will likely yield new applications in both therapeutic and diagnostic fields.